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Compound of Interest

Compound Name: GaTx2

Cat. No.: B15584790 Get Quote

For researchers, scientists, and drug development professionals working with GaTx2, a potent

and selective peptide inhibitor of the ClC-2 chloride channel, stringent safety and handling

protocols are paramount. This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this powerful pharmacological tool.

Personal Protective Equipment (PPE) and Handling
Given that GaTx2 is a peptide toxin isolated from the venom of Leiurus quinquestriatus

hebraeus (deathstalker scorpion), all handling should be conducted with the utmost care in a

designated laboratory area. While a specific Safety Data Sheet (SDS) for GaTx2 is not readily

available, the toxicity of the source venom underscores the need for caution.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Hand Protection
Nitrile or latex gloves (double-

gloving recommended)

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes of

reconstituted toxin.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required for

handling small quantities of

lyophilized powder. Use a

fume hood when reconstituting

or handling solutions to avoid

inhalation of aerosols.

Minimizes risk of inhaling

aerosolized toxin.

Storage and Stability of GaTx2
Proper storage is critical to maintain the integrity and activity of GaTx2.
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Form
Storage
Temperature

Duration
Key
Considerations

Lyophilized Powder -20°C or colder
Long-term (months to

years)

Store in a tightly

sealed vial in a

desiccator to prevent

moisture absorption.

Before opening, allow

the vial to equilibrate

to room temperature

to avoid condensation.

Reconstituted Solution -20°C or colder
Short-term (days to a

few weeks)

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles, which can

degrade the peptide.

Solutions are less

stable than the

lyophilized form.

Operational Plan: Reconstitution and Use
Reconstitution Protocol:

Before opening, gently tap the vial to ensure all lyophilized powder is at the bottom.

Allow the vial to warm to room temperature in a desiccator.

Using a calibrated micropipette, add the appropriate volume of sterile, high-purity water or a

suitable buffer (e.g., saline) to achieve the desired concentration.

Gently swirl or pipette up and down to dissolve the peptide. Avoid vigorous shaking or

vortexing.

For peptides that are difficult to dissolve, sonication may be used sparingly.
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Experimental Protocol: Two-Electrode Voltage
Clamp (TEVC) Assay
This protocol outlines the use of GaTx2 to study its inhibitory effects on ClC-2 channels

expressed in Xenopus laevis oocytes.

Methodology:

Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis and treat with

collagenase to defolliculate. Inject oocytes with cRNA encoding the human ClC-2 channel

and incubate for 2-5 days to allow for channel expression.

Electrophysiological Recording:

Place a single oocyte in the recording chamber perfused with a standard bath solution

(e.g., ND96).

Impale the oocyte with two glass microelectrodes filled with 3 M KCl, one for voltage

sensing and one for current injection.

Clamp the oocyte membrane potential at a holding potential of -30 mV.

Elicit ClC-2 currents using a voltage-step protocol. For example, apply hyperpolarizing

steps from -20 mV to -120 mV in 20 mV increments for 800 ms, followed by a depolarizing

step to +80 mV for 400 ms.

Application of GaTx2:

After obtaining a stable baseline recording of ClC-2 currents, perfuse the recording

chamber with the bath solution containing the desired concentration of GaTx2.

Continuously record the currents to observe the onset and steady-state inhibition of the

ClC-2 channels by the toxin.

Data Analysis:

Measure the amplitude of the ClC-2 currents before and after the application of GaTx2.
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Calculate the percentage of inhibition and, if using multiple concentrations, construct a

dose-response curve to determine the IC50 of GaTx2.

Disposal Plan
All materials that come into contact with GaTx2 must be treated as hazardous waste.

Liquid Waste Disposal:

Inactivation: Before disposal, inactivate liquid waste containing GaTx2 by adding a 10%

bleach solution (final concentration of sodium hypochlorite ~0.5-1%) or 1 M NaOH. Allow a

contact time of at least 30 minutes.

Neutralization: If using a strong acid or base for inactivation, neutralize the solution to a pH

between 6.0 and 8.0.

Disposal: Dispose of the inactivated and neutralized solution in accordance with institutional

and local regulations.

Solid Waste Disposal:

Segregation: Collect all contaminated solid waste, including pipette tips, gloves, vials, and

any absorbent materials used for spills, in a clearly labeled, leak-proof hazardous waste

container.

Disposal: Arrange for disposal through your institution's hazardous waste management

program.

Quantitative Data Summary
Parameter Value Source

Molecular Weight ~3191.25 Da Smartox Biotechnology[1]

Purity >98% Smartox Biotechnology[1]

Kd for ClC-2 ~20 pM Smartox Biotechnology[1]

LD50 of L. quinquestriatus

venom (mice, s.c.)
0.16 - 0.50 mg/kg The Scorpion Files[2]
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Visualizations

GaTx2 Mechanism of Action on ClC-2 Channel
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Caption: GaTx2 binds to the closed state of the ClC-2 channel, inhibiting its activation by

hyperpolarization.
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TEVC Experimental Workflow with GaTx2
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Caption: Workflow for a Two-Electrode Voltage Clamp (TEVC) experiment to assess GaTx2
inhibition of ClC-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15584790?utm_src=pdf-body
https://www.benchchem.com/product/b15584790?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2655382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2655382/
https://axolbio.com/publications/https-axolbio-com-wp-content-uploads-2024-06-axol-user-guide-patch-clamp-version-1-pdf/
https://www.benchchem.com/product/b15584790#personal-protective-equipment-for-handling-gatx2
https://www.benchchem.com/product/b15584790#personal-protective-equipment-for-handling-gatx2
https://www.benchchem.com/product/b15584790#personal-protective-equipment-for-handling-gatx2
https://www.benchchem.com/product/b15584790#personal-protective-equipment-for-handling-gatx2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

